Cas no 501436-10-8 (Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-)

• Product Name: Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-
• CAS No: 501436-10-8
• MF: C₂₂H₃₀N₆O₂
• MW: 410.512604236603
• CID: 365671
• Update Time: 2024-01-29

Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-
• Benzamide, 4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-

• Inchi： 1S/C22H30N6O2/c1-6-17-21(30)27(5)18-12-24-22(26-20(18)28(17)10-9-13(2)3)25-16-8-7-15(19(23)29)11-14(16)4/h7-8,11-13,17H,6,9-10H2,1-5H3,(H2,23,29)(H,24,25,26)
• InChI Key： YUNJCXYXWDOCGV-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC2=NC=C3C(=N2)N(CCC(C)C)C(CC)C(=O)N3C)C(C)=C1

Computed Properties

• Exact Mass: 410.2433

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 641.0±65.0 °C(Predicted)
• PSA: 104.45
• pka: 16.27±0.50(Predicted)